N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide

• IUPAC Name: 2-(N-(4-chlorophenyl)sulfonyl-3-methylanilino)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-16-5-3-7-19(13-16)24-22(26)15-25(20-8-4-6-17(2)14-20)29(27,28)21-11-9-18(23)10-12-21/h3-14H,15H2,1-2H3,(H,24,26)
• InChI Key: QGGGEHRNWCLUSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN(C2=CC=CC(=C2)C)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide, also known as CGP 3466B, is a compound that has been extensively studied for its potential therapeutic uses.

Mechanism of Action

The exact mechanism of action of N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B is not fully understood, but it is believed to work by inhibiting the activity of calpain, a calcium-dependent protease that is involved in neuronal death and inflammation. N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B also has antioxidant properties that may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes in the brain, reduce the levels of pro-inflammatory cytokines, and improve mitochondrial function. It also has been shown to improve motor function and reduce neuronal death in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B in lab experiments is its high potency and selectivity for calpain inhibition. However, one limitation is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for the study of N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B. One direction is to further investigate its neuroprotective effects in other neurological disorders, such as Huntington's disease and multiple sclerosis. Another direction is to develop more efficient synthesis methods and improve its solubility for easier use in lab experiments. Additionally, it may be beneficial to explore the potential use of N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B in combination with other neuroprotective compounds for enhanced therapeutic effects.
Conclusion
In conclusion, N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B is a compound that has shown promising neuroprotective effects in various neurological disorders. Its mechanism of action involves the inhibition of calpain activity and its antioxidant properties. While it has some limitations for lab experiments, there are several future directions for its study and potential therapeutic use.

Scientific Research Applications

N~2~-[(4-chlorophenyl)sulfonyl]-N~1~,N~2~-bis(3-methylphenyl)glycinamide 3466B has been studied for its potential therapeutic uses in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and amyotrophic lateral sclerosis. It has been shown to have neuroprotective effects by preventing neuronal death and reducing inflammation in the brain.